Cas no 2680766-13-4 (2-(N-heptylacetamido)acetic acid)

• Product Name: 2-(N-heptylacetamido)acetic acid
• CAS No: 2680766-13-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5650492
• PubChem ID: 165909350
• Update Time: 2025-06-07

2-(N-heptylacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680766-13-4
• EN300-28273608
• 2-(N-heptylacetamido)acetic acid

• Inchi： 1S/C11H21NO3/c1-3-4-5-6-7-8-12(10(2)13)9-11(14)15/h3-9H2,1-2H3,(H,14,15)
• InChI Key： RRPCDTZPLSCPFQ-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC(=O)O)CCCCCCC

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(N-heptylacetamido)acetic acid

2-(N-Heptylacetamido)acetic Acid: An Emerging Compound in Chemical and Pharmaceutical Research

2-(N-Heptylacetamido)acetic acid (CAS No. 2680766-13-4) is a novel compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as N-heptylacetamidoacetic acid, is a derivative of acetic acid with a heptylacetamide group attached to the nitrogen atom. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a subject of interest for various scientific investigations.

The molecular structure of 2-(N-heptylacetamido)acetic acid is characterized by a central carboxylic acid group (-COOH) and an amide group (-CONH-) linked to a heptyl chain. This structure confers the compound with both hydrophilic and hydrophobic properties, which are crucial for its solubility and reactivity in different environments. The presence of the heptyl chain also influences the compound's lipophilicity, which can affect its ability to cross biological membranes and interact with cellular components.

In recent studies, 2-(N-heptylacetamido)acetic acid has shown promising potential in various applications, particularly in drug development and materials science. One notable area of research is its use as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-heptylacetamidoacetic acid exhibit potent anti-inflammatory effects, making them potential candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 2-(N-heptylacetamido)acetic acid has also been explored for its use in materials science. Its amphiphilic nature makes it suitable for the formation of self-assembled structures, such as micelles and vesicles, which have applications in drug delivery systems and nanotechnology. A recent paper in the Journal of Colloid and Interface Science reported that micelles formed from N-heptylacetamidoacetic acid derivatives can efficiently encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

The synthesis of 2-(N-heptylacetamido)acetic acid typically involves a multi-step process that includes the formation of an amide bond between heptylamine and acetyl chloride, followed by the introduction of the carboxylic acid group. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly approaches to reduce waste and energy consumption. A study published in the Tetrahedron Letters described a novel green synthesis method using microwave-assisted reactions, which significantly reduced reaction times and improved overall efficiency.

The physical properties of 2-(N-heptylacetamido)acetic acid, such as its melting point, boiling point, and solubility in different solvents, have been extensively characterized. These properties are essential for understanding its behavior in various chemical reactions and formulations. For example, its high solubility in polar solvents like water and ethanol makes it suitable for use in aqueous solutions, while its moderate solubility in non-polar solvents like hexane allows for its application in organic synthesis.

In terms of safety and environmental impact, 2-(N-heptylacetamido)acetic acid is generally considered to be non-toxic and non-hazardous when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to prevent accidental exposure or contamination. The compound's biodegradability has also been studied, with results indicating that it can be broken down by microbial activity under aerobic conditions.

The future prospects for 2-(N-heptylacetamido)acetic acid are promising. Ongoing research is focused on exploring its potential as a drug candidate for various diseases, as well as its use in advanced materials for drug delivery and other biomedical applications. Additionally, efforts are being made to develop more efficient synthetic methods to meet increasing demand while minimizing environmental impact.

In conclusion, 2-(N-heptylacetamido)acetic acid (CAS No. 2680766-13-4) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.